1-[(4-methylphenoxy)acetyl]-4-piperidinecarboxamide
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Overview
Description
Synthesis Analysis
The synthesis of piperidine derivatives, including structures similar to "1-[(4-methylphenoxy)acetyl]-4-piperidinecarboxamide", often involves multi-step chemical processes. These processes may include amidation, chlorination, cyclization, and acylation steps to achieve the desired compound. For instance, the synthesis process can involve the preparation of 1-acetyl-4-(4-hydroxyphenyl) piperazine via chlorination, cyclization, and acylation, offering a yield of up to 37.5% and identified through IR spectrometry and 1HNMR spectroscopy (Jiang Da-feng, 2010).
Molecular Structure Analysis
Molecular structure analysis of compounds like "1-[(4-methylphenoxy)acetyl]-4-piperidinecarboxamide" involves determining the arrangement of atoms within the molecule. Techniques such as X-ray diffraction analysis are employed to elucidate the molecular and crystal structures, providing insights into the conformation and packing of molecules in crystals, as seen in related piperidine derivatives (L. Kuleshova & V. Khrustalev, 2000).
Chemical Reactions and Properties
The chemical properties of "1-[(4-methylphenoxy)acetyl]-4-piperidinecarboxamide" and related compounds are influenced by their functional groups and molecular structure. These properties dictate the compound's reactivity and its participation in chemical reactions, such as the Mannich reaction, which is utilized to modify 4'-hydroxymethacrylanilide with morpholine/formaldehyde and 1-methyl-piperazine/formaldehyde (H. Ritter & S. Rodewald, 1986).
Physical Properties Analysis
The physical properties of "1-[(4-methylphenoxy)acetyl]-4-piperidinecarboxamide" include its solubility, melting point, and crystal structure. These properties are crucial for understanding the compound's behavior in different environments and applications. The synthesis and molecular structure of compounds like (E)-methyl 3-(2-hydroxyphenyl)-2-(piperidine-1-carbonyl) acrylate reveal how molecular arrangements and interactions, such as hydrogen bonding and C-H…π interactions, influence the physical properties and stability of the compound (I. Khan et al., 2013).
Chemical Properties Analysis
The chemical properties analysis of "1-[(4-methylphenoxy)acetyl]-4-piperidinecarboxamide" focuses on its reactivity with other chemicals, stability under various conditions, and potential for forming derivatives. These properties are determined by the compound's functional groups and molecular structure, affecting its applications in synthesis and chemical reactions. For example, the synthesis and antibacterial activity of N,N′-diaryl-2-aryl-6-hydroxy-6-methyl-4-oxocyclohexane-1,3-dicarboxamides, involving the reaction of N-arylamides of acetoacetic acid with aromatic aldehydes in the presence of piperidine, showcase the compound's potential in forming derivatives with significant applications (V. L. Gein et al., 2007).
properties
IUPAC Name |
1-[2-(4-methylphenoxy)acetyl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O3/c1-11-2-4-13(5-3-11)20-10-14(18)17-8-6-12(7-9-17)15(16)19/h2-5,12H,6-10H2,1H3,(H2,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MNOZMPBJEKLYTB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)OCC(=O)N2CCC(CC2)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(4-Methylphenoxy)acetyl]piperidine-4-carboxamide |
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